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Compound of Interest

Compound Name: Vegfr-2-IN-52

Cat. No.: B15611649

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and application

of a Vegfr-2-IN-52 stock solution in Dimethyl Sulfoxide (DMSO). The information is intended to

ensure accurate and reproducible experimental outcomes in preclinical research.

Introduction
Vegfr-2-IN-52 is a potent inhibitor of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-

2), a key mediator of angiogenesis. By targeting the ATP-binding site of the VEGFR-2 kinase

domain, Vegfr-2-IN-52 blocks downstream signaling pathways, thereby inhibiting the

proliferation and migration of endothelial cells. These characteristics make it a valuable tool for

in vitro and in vivo studies related to cancer and other diseases where angiogenesis is a critical

factor.

Physicochemical and Biological Properties
A summary of the key quantitative data for Vegfr-2-IN-52 is presented in the table below for

easy reference.
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Property Value

Molecular Formula C₂₀H₂₅ClN₄O₂S

Molecular Weight 420.96 g/mol [1]

CAS Number 3046428-94-5[1][2]

IC₅₀ (VEGFR-2) 191.1 nM[2]

Appearance Solid powder

Storage (Powder) -20°C for up to 3 years

Experimental Protocols
Protocol 1: Preparation of a 10 mM Vegfr-2-IN-52 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Vegfr-2-IN-52 in DMSO.

This concentration is a common starting point for many in vitro cell-based assays.

Materials:

Vegfr-2-IN-52 powder

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
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Equilibration: Allow the vial containing the Vegfr-2-IN-52 powder to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Carefully weigh 4.21 mg of Vegfr-2-IN-52 powder and transfer it to a sterile

microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Vegfr-
2-IN-52 powder.

Mixing: Tightly cap the tube and vortex for at least 2 minutes to facilitate dissolution. Visually

inspect the solution to ensure no particulates are present.

Sonication (if necessary): If the compound does not fully dissolve after vortexing, place the

tube in a sonicator water bath for 10-15 minutes.

Storage: Aliquot the 10 mM stock solution into smaller volumes in sterile, light-protected

tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term

storage.

Calculation for 10 mM Stock Solution:

To prepare a 10 mM (0.010 mol/L) stock solution:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 420.96 g/mol = 4.2096 mg

Safety Precautions:

Always handle Vegfr-2-IN-52 and DMSO in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

Consult the Safety Data Sheet (SDS) for Vegfr-2-IN-52 and DMSO before handling.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
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This protocol outlines the dilution of the 10 mM stock solution to prepare working solutions for

in vitro experiments. It is crucial to maintain a low final concentration of DMSO (typically ≤

0.5%) in the cell culture medium to avoid solvent-induced cytotoxicity.

Materials:

10 mM Vegfr-2-IN-52 stock solution in DMSO

Sterile cell culture medium, pre-warmed to 37°C

Sterile conical tubes or microcentrifuge tubes

Procedure:

Thawing: Thaw an aliquot of the 10 mM Vegfr-2-IN-52 stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in pre-warmed cell culture

medium to achieve the desired final concentrations for your experiment. For example, to

prepare a 10 µM working solution from a 10 mM stock, you would perform a 1:1000 dilution.

Mixing: Mix each dilution thoroughly by gentle pipetting or inversion. Avoid vortexing cell

culture medium containing serum.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium as was used for the highest concentration of the inhibitor. This ensures that

any observed effects are due to the inhibitor and not the solvent.

Application to Cells: Add the prepared working solutions to your cell cultures and incubate for

the desired time.

Diagrams
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Experimental Workflow: Preparing Vegfr-2-IN-52 Stock Solution

Equilibrate Vegfr-2-IN-52
powder to room temperature

Weigh 4.21 mg of
Vegfr-2-IN-52

Add 1 mL of
anhydrous DMSO

Vortex for 2 minutes

Sonicate for 10-15 min
(if necessary)

Aliquot into smaller volumes

Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Vegfr-2-IN-52 in
DMSO]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15611649/docs#application-notes-and-protocols-for-
vegfr-2-in-52-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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